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Compound of Interest

Compound Name: Potassium stannate trihydrate

Cat. No.: B077973

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive analysis of the crystal structure of potassium
stannate trihydrate, chemically identified as potassium hexahydroxostannate(IV)
(K2[Sn(OH)s]). The information presented is collated from crystallographic studies, offering key
structural data and the experimental protocols utilized for its determination. This document is
intended to serve as a detailed resource for professionals in research and development who
require a thorough understanding of this compound's solid-state architecture.

Data Presentation: Crystallographic Data Summary

The crystal structure of potassium hexahydroxostannate(lV) has been determined through
single-crystal X-ray diffraction. The key quantitative data from these analyses are summarized
in the table below for clear and easy comparison.
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Parameter Value Source
Chemical Formula K2[Sn(OH)e] [1]

Crystal System Trigonal [1]

Space Group R-3 (No. 148) [1]

Lattice Parameters a=6.541(1) A [1]

b =6.541(1) A [1]

c=12.813(4) A [1]

o =90° [1]

B =90° [1]

y =120° [1]

Unit Cell Volume (V) 475.9(1) A3 Calculated
Formula Units per Unit Cell (Z) 3 [1]
Calculated Density (p) 3.48 g/cm?3 Calculated
Sn-O Bond Length 2.068(1) A [2]
O-H::-O Hydrogen Bond 2.894(2) A 2]

Length

Experimental Protocols

The determination of the crystal structure of potassium hexahydroxostannate(lV) involves two

primary stages: the synthesis of high-quality single crystals and their analysis using single-

crystal X-ray diffraction.

Synthesis of Single Crystals

Single crystals of K2[Sn(OH)s] suitable for X-ray diffraction analysis are typically grown from an

aqueous solution. The general procedure is as follows:
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e Preparation of a Saturated Solution: A hot, saturated aqueous solution of potassium stannate
is prepared.

e Slow Cooling: The solution is allowed to cool to room temperature slowly and undisturbed
over a period of several days.

» Crystal Formation: As the solution cools, the solubility of potassium hexahydroxostannate(1V)
decreases, leading to the formation of well-defined single crystals.[1]

« |solation: The resulting crystals are then isolated from the solution for subsequent analysis.

Single-Crystal X-ray Diffraction

The crystallographic data presented in this guide were obtained through single-crystal X-ray
diffraction. A representative experimental workflow for such an analysis is detailed below:

o Crystal Mounting: A suitable single crystal is selected and mounted on a goniometer head.

» Data Collection: The mounted crystal is placed in a single-crystal X-ray diffractometer. Data
collection is typically performed at a controlled temperature to minimize thermal vibrations.

o X-ray Source: Molybdenum (Mo) Ka radiation (A = 0.71073 A) is a common X-ray source
for such analyses.

o Data Collection Strategy: A series of diffraction images are collected over a range of
crystal orientations.

o Data Processing: The raw diffraction data are processed to yield a list of reflection intensities
and their corresponding Miller indices. This step involves corrections for various
experimental factors such as Lorentz and polarization effects.

 Structure Solution and Refinement: The crystal structure is solved using direct methods or
Patterson synthesis, which provide an initial model of the atomic arrangement. This model is
then refined against the experimental data to obtain the final, precise atomic coordinates and
other crystallographic parameters. The positions of the hydrogen atoms are often determined
in the final stages of refinement.[1]
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Mandatory Visualizations

The following diagrams, generated using the DOT language, illustrate the key structural
features of potassium hexahydroxostannate(1V).

Caption: Octahedral coordination of the central tin atom by six oxygen atoms.

Hydrogen Bonding Network

[Sn(OH)6] Unit 1

[Sn(OH)6] Unit 2

Click to download full resolution via product page

Caption: Hydrogen bonding between adjacent [Sn(OH)s]?2~ anions in the crystal lattice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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